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Compound of Interest

Compound Name: MAP17

Cat. No.: B15597279

This document provides comprehensive guidance on the safe handling of the MAP17 protein in
a laboratory setting. The following procedures are designed to ensure the safety of
researchers, scientists, and drug development professionals while maintaining the integrity of
the protein.

Introduction to MAP17

MAP17, also known as PDZK1 interacting protein 1 (PDZK1IP1), is a small, 17 kDa non-
glycosylated membrane-associated protein.[1] It is localized to the plasma membrane and the
Golgi apparatus.[1] MAP17 is overexpressed in a wide variety of human carcinomas and is
associated with increased tumor progression.[1] Functionally, it is involved in the transport of
molecules across the cell membrane and plays a role in cellular signaling pathways, including
the PISK/AKT and Notch pathways.[1][2]

Personal Protective Equipment (PPE)

Standard laboratory PPE is required when handling MAP17. As a purified recombinant protein,
it is not considered hazardous. However, adherence to good laboratory practices is essential to
prevent contamination and ensure personnel safety.
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PPE Item

Specification

Lab Coat

A clean, buttoned lab coat must be worn to
protect clothing and skin from potential

splashes.

Gloves

Nitrile gloves are required to prevent
contamination of the protein sample and to
protect the user. Gloves should be changed
regularly and immediately if they become
contaminated.[3][4][5]

Eye Protection

Safety glasses with side shields or safety
goggles must be worn to protect the eyes from
splashes.[3][6][7]

Face Protection

A face shield may be necessary when there is a
higher risk of splashing, such as during

vortexing or sonicating larger volumes.

Operational Plan: Handling and Storage

Receiving and Inspection:

e Upon receipt, visually inspect the package for any signs of damage or leakage.

 Verify that the product name and catalog number on the vial match the order.

» Move the vial to the appropriate storage temperature immediately.

Preparation and Handling:

e Work in a clean, designated area, such as a laminar flow hood or a clean workbench, to

minimize contamination.

» Before use, allow the vial to equilibrate to room temperature.

« Briefly centrifuge the vial to collect the contents at the bottom.
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o Reconstitute the protein according to the manufacturer's instructions, using the
recommended sterile buffer.

» Avoid vigorous shaking or vortexing, which can cause protein denaturation. Mix gently by
pipetting up and down or by gentle inversion.

 Aliquot the reconstituted protein into smaller, single-use volumes to avoid repeated freeze-
thaw cycles.

Storage:
e Lyophilized Protein: Store at -20°C or -80°C for long-term storage.

o Reconstituted Protein: Store in aliquots at -80°C. Avoid repeated freeze-thaw cycles.

Disposal Plan

All materials that have come into contact with MAP17, including pipette tips, tubes, and gloves,
should be disposed of as standard laboratory waste. If the protein has been used in
conjunction with hazardous materials (e.g., radioisotopes, hazardous chemicals), disposal
should follow the specific guidelines for those materials.

Emergency Procedures

o Skin Contact: Wash the affected area thoroughly with soap and water.

» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Seek medical attention.

 Ingestion: Wash out the mouth with water, provided the person is conscious. Seek medical
attention.

o Spill:
o Wear appropriate PPE.

o Absorb the spill with an inert material (e.g., paper towels, absorbent pads).
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o Clean the spill area with a suitable disinfectant or detergent.
o Dispose of the contaminated materials in the appropriate waste container.

Signaling Pathways Involving MAP17
MAP17 is known to be involved in key signaling pathways that regulate cell growth,
proliferation, and survival.

MAP17 and the PISK/AKT Signaling Pathway

MAP17 expression has been shown to activate the PI3K/AKT pathway, a critical signaling
cascade for cell survival and proliferation.[1][3][8] This activation is mediated through an
increase in reactive oxygen species (ROS).[1]
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Caption: MAP17 activates the PI3K/AKT pathway via ROS production.
MAP17 and the Notch Signaling Pathway

MAP17 can also activate the Notch signaling pathway by interacting with and sequestering
NUMB, a negative regulator of Notch.[9][10] This leads to the activation of Notch target genes,
promoting a stem cell-like phenotype in cancer cells.
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Caption: MAP17 activates Notch signaling by sequestering NUMB.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/product/b15597279?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15597279?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

